![molecular formula C16H17ClFNO3S B5528832 2-(methylthio)ethyl 4-(2-chloro-6-fluorophenyl)-2-methyl-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarboxylate](/img/structure/B5528832.png)
2-(methylthio)ethyl 4-(2-chloro-6-fluorophenyl)-2-methyl-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of polysubstituted pyridines, including compounds similar to the one , often involves classic reactions and crystallization methods. For instance, the Biginelli reaction under mild conditions, without catalysts and in a solvent-free environment, has been employed to prepare similar compounds, showcasing the diversity in synthetic approaches for these types of molecules (Cleetus et al., 2020).
Molecular Structure Analysis
Polysubstituted pyridines typically adopt nearly planar structures stabilized by various intermolecular interactions. For example, certain compounds have been observed to form supramolecular aggregations through C-H...O, C-H...F, and C-H...π interactions. These structural characteristics are crucial for understanding the compound's reactivity and interaction with other molecules (J. Suresh et al., 2007).
Chemical Reactions and Properties
Reactions involving polysubstituted pyridines can lead to the formation of various derivatives through interactions with O- and N-nucleophiles. These reactions expand the compound's functional diversity, allowing for the synthesis of molecules with different substituents and potentially different biological or chemical activities (R. A. Gadzhili et al., 2015).
Physical Properties Analysis
The physical properties, such as crystallinity and solvatomorphism, of polysubstituted pyridines can be influenced by their synthesis conditions and the presence of solvents. These properties are significant for determining the compound's stability, solubility, and suitability for various applications. The analysis of solvatomorphs has revealed unique cases of crystallographically induced disorder, highlighting the complexity of these compounds' physical characteristics (Annie Cleetus et al., 2020).
Chemical Properties Analysis
The chemical properties, including reactivity and the ability to form derivatives, are pivotal for the application and functionality of polysubstituted pyridines. The presence of functional groups such as methylthio, chloro, and fluoro substituents contributes to the compound's unique reactivity patterns, enabling a wide range of chemical transformations and applications in synthetic chemistry (R. A. Gadzhili et al., 2015).
properties
IUPAC Name |
2-methylsulfanylethyl 4-(2-chloro-6-fluorophenyl)-6-methyl-2-oxo-3,4-dihydro-1H-pyridine-5-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17ClFNO3S/c1-9-14(16(21)22-6-7-23-2)10(8-13(20)19-9)15-11(17)4-3-5-12(15)18/h3-5,10H,6-8H2,1-2H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IVIWTUHMCIVPNH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(CC(=O)N1)C2=C(C=CC=C2Cl)F)C(=O)OCCSC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17ClFNO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Methylsulfanyl)ethyl 4-(2-chloro-6-fluorophenyl)-2-methyl-6-oxo-1,4,5,6-tetrahydropyridine-3-carboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.